N-(4,4-difluorocyclohexyl)-2-(ethylthio)benzamide

• IUPAC Name: N-(4,4-difluorocyclohexyl)-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C15H19F2NOS/c1-2-20-13-6-4-3-5-12(13)14(19)18-11-7-9-15(16,17)10-8-11/h3-6,11H,2,7-10H2,1H3,(H,18,19)
• InChI Key: AALQKFUESPXGDH-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2CCC(CC2)(F)F
• Molecular Formula: C15H19F2NOS
• Molecular Weight: 299.4 g/mol

Description

N-(4,4-difluorocyclohexyl)-2-(ethylthio)benzamide, also known as DFE-17, is a small molecule inhibitor that has been studied for its potential use in cancer treatment. It is a member of a class of compounds known as benzamide derivatives, which have been shown to have anticancer properties.

Scientific Research Applications

• Synthesis and Medicinal Applications :

  • N-(4,4-difluorocyclohexyl)-2-(ethylthio)benzamide derivatives have been synthesized and evaluated for their potential as antiarrhythmic agents. The chemical structure allows for various modifications, which can influence their medicinal properties (Banitt et al., 1977).
  • Another study focused on developing fluorine-18-labeled compounds for potential use in imaging and diagnosing medical conditions (Lang et al., 1999).

• Chemical Reactions and Catalysis :

  • The compound has been used in the field of organometallic chemistry, particularly in reactions involving platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides (Wang and Widenhoefer, 2004).
  • It is also involved in reactions such as the Baylis-Hillman reaction in polar solvents, indicating its role in advanced chemical synthesis (Aggarwal et al., 2002).

• Biological and Antimicrobial Activities :

  • N-(4,4-difluorocyclohexyl)-2-(ethylthio)benzamide and its derivatives have shown potential in antimicrobial applications. Some of these compounds exhibit high activity against fungi and Gram-positive microorganisms (Carmellino et al., 1994).
  • The compound's derivatives have also been synthesized and evaluated for their anti-inflammatory and analgesic properties, showcasing their potential in medical applications (Pau et al., 1999).

• Advanced Material Development :

  • Studies have explored the use of N-(4,4-difluorocyclohexyl)-2-(ethylthio)benzamide derivatives in the development of fluorescent films for sensing applications, demonstrating their utility in material science (Fan et al., 2016).
  • The compound has also been used in synthesizing novel heterocyclic carboxamides with potential as antipsychotic agents (Norman et al., 1996).